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Compound of Interest

Compound Name: FR173657

Cat. No.: B1672740 Get Quote

Application Notes and Protocols for FR173657 in
DMSO
For Researchers, Scientists, and Drug Development Professionals

Introduction
FR173657 is a potent and selective nonpeptide antagonist of the bradykinin B2 receptor.[1]

Bradykinin, a vasoactive peptide, exerts its effects through two main G protein-coupled

receptors, B1 and B2. The bradykinin B2 receptor is constitutively expressed in a variety of

tissues and is involved in physiological processes such as vasodilation and inflammation.

Consequently, FR173657 is a valuable tool for investigating the role of the bradykinin B2

receptor in various physiological and pathological conditions. These application notes provide a

detailed protocol for the preparation of FR173657 solutions in dimethyl sulfoxide (DMSO) for

use in experimental settings.

Data Presentation
Quantitative data regarding the solubility and stability of FR173657 in DMSO is not readily

available in published literature. The following table provides general recommendations for the

preparation and storage of small molecule inhibitors in DMSO, which can be applied to

FR173657. It is strongly recommended to perform small-scale solubility and stability tests for

your specific experimental conditions.
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Parameter Value/Recommendation Source

Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous
General Lab Practice

Reported in vitro Working

Concentrations
10 nM - 300 nM [2]

Recommended Stock Solution

Concentration
1 mM - 10 mM General Lab Practice

Storage of Stock Solution

Aliquot and store at -20°C for

short-term (up to 3 months) or

-80°C for long-term.

[1][3]

Stability of Stock Solution

Avoid repeated freeze-thaw

cycles. For many compounds,

solutions in DMSO are stable

for up to 3 months at -20°C.

[1]

Final DMSO Concentration in

Assay

< 0.5% (v/v), ideally ≤ 0.1%

(v/v)
General Lab Practice

Experimental Protocols
Materials

FR173657 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparation of a 10 mM Stock Solution of
FR173657 in DMSO

Pre-handling:

Before opening, allow the vial of FR173657 powder to equilibrate to room temperature for

at least 15-20 minutes. This prevents the condensation of moisture, which can affect the

stability and solubility of the compound.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Calculation of Required DMSO Volume:

The molecular weight of FR173657 is 659.5 g/mol .

To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (in L) = (Mass of FR173657 in g) / (659.5 g/mol * 0.010 mol/L)

For example, to dissolve 1 mg (0.001 g) of FR173657:

Volume of DMSO (µL) = (0.001 g / (659.5 g/mol * 0.010 mol/L)) * 1,000,000 µL/L ≈

151.6 µL

Dissolution:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial

containing the FR173657 powder.

Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to dissolve the

compound completely.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming (to 37°C) or brief sonication can be used to aid dissolution.

Aliquoting and Storage:
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Once the FR173657 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw

cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

For short-term storage (up to 3 months), store the aliquots at -20°C. For long-term

storage, -80°C is recommended.

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

When ready to use, remove a single aliquot of the FR173657 stock solution from the

freezer and allow it to thaw completely at room temperature.

Serial Dilution (if necessary):

It is often necessary to perform a serial dilution of the concentrated stock solution in

DMSO to achieve the desired intermediate concentrations before the final dilution into the

aqueous experimental buffer or cell culture medium.

Final Dilution into Aqueous Medium:

To minimize precipitation, add the FR173657 DMSO solution dropwise to the aqueous

buffer or cell culture medium while gently vortexing or swirling the tube.

Ensure the final concentration of DMSO in your experiment is kept as low as possible

(ideally ≤ 0.1% v/v) to avoid solvent-induced toxicity to cells.

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO without the FR173657.

Mandatory Visualizations
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Caption: Signaling pathway of the Bradykinin B2 receptor and inhibition by FR173657.
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Caption: Experimental workflow for preparing FR173657 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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